Trichloroacetyl Chloride

• CAS No.: 76-02-8
• Product Name: Trichloroacetyl Chloride
• Molecular Formula: C2Cl4O
• Molecular Weight: 181.8 g/mol
• IUPAC Name: 2,2,2-trichloroacetyl chloride
• Standard InChI: InChI=1S/C2Cl4O/c3-1(7)2(4,5)6
• Standard InChIKey: PVFOMCVHYWHZJE-UHFFFAOYSA-N
• SMILES: C(=O)(C(Cl)(Cl)Cl)Cl
• Canonical SMILES: C(=O)(C(Cl)(Cl)Cl)Cl
• Boiling Point: 244 °F at 760 mm Hg (EPA, 1998); 117.9 °C
• Colorform: Liquid
• Density: 1.654 at 32 °F (EPA, 1998); 1.6202 at 20 °C/4 °C
• Melting Point: -31.8 °C
• Physical Description: Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
• Description: Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
• Solubility: Sol in ether; Sol in alcohol
• Synonyms: 2,2,2-Trichloroacetyl Chloride; NSC 190466; Trichloroacetic Acid Chloride; Trichloroacetochloride
• Vapor Pressure: 21.32 mmHg; 21.32 mm Hg @ 25 °C, determined from experimentally derived coefficients
• PubChem Compound: 6420
• Last Modified: Nov 11 2021